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Compound of Interest

Compound Name: 3-Mercaptopropionic acid-d4

Cat. No.: B12314728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for 3-
Mercaptopropionic acid-d4. It is intended as a technical guide and is not a substitute for a

formal Safety Data Sheet (SDS). While specific safety data for the deuterated form is limited,

the information presented here is based on the well-documented profile of its non-deuterated

analogue, 3-Mercaptopropionic acid. The isotopic substitution of deuterium for hydrogen is not

expected to significantly alter the chemical's primary hazardous properties. Users should

always consult the most current SDS provided by their supplier before handling this chemical

and adhere to all institutional and regulatory safety protocols.

Introduction to 3-Mercaptopropionic Acid-d4
3-Mercaptopropionic acid-d4 is a deuterated form of 3-Mercaptopropionic acid (3-MPA), an

organosulfur compound containing both a thiol and a carboxylic acid functional group.[1][2] This

bifunctionality makes it a versatile reagent in various scientific and industrial applications. In

pharmaceutical research and drug development, deuterated compounds are increasingly used

to investigate drug metabolism, pharmacokinetics, and to potentially enhance a drug's

metabolic stability.[3][4][5] The substitution of deuterium for hydrogen can slow the rate of

metabolic breakdown, potentially leading to a longer drug half-life and reduced dosing

frequency.[5][6]

The non-deuterated form, 3-MPA, is utilized as an intermediate in the synthesis of

pharmaceuticals and agrochemicals, as a capping agent for nanoparticles, a corrosion inhibitor,
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and as a chain transfer agent in polymer chemistry.[1][2][7] Given these applications, it is

crucial for laboratory personnel to be thoroughly familiar with the safety and handling

precautions for this class of compounds.

Hazard Identification and Classification
3-Mercaptopropionic acid is classified as a hazardous substance. The primary hazards are its

acute toxicity if swallowed, and its corrosive nature, causing severe skin burns and eye

damage.[8][9][10][11] It is also noted for its strong, unpleasant odor (stench).[8]

GHS Hazard Classification (based on 3-Mercaptopropionic Acid)

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3
H301: Toxic if swallowed.[8]

[10]

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.[8][10]

Serious Eye Damage/Eye

Irritation
1

Causes serious eye damage.

[9][11]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[9]

Corrosive to Metals 1
H290: May be corrosive to

metals.

Hazardous to the Aquatic

Environment, Acute Hazard
2 H401: Toxic to aquatic life.

Physical and Chemical Properties
The following table summarizes key physical and chemical properties for 3-Mercaptopropionic

acid. These values are expected to be very similar for the d4 analogue.
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Property Value

Molecular Formula C₃H₂D₄O₂S

Appearance Colorless to pale yellow liquid.[7]

Odor Stench.[8]

Melting Point 15 - 18 °C (59 - 64 °F).[8]

Boiling Point
110 - 111 °C (230 - 232 °F) at 20 hPa (15

mmHg).[8]

Density 1.218 g/mL at 25 °C.

Solubility Soluble in water.[2]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 3-
Mercaptopropionic acid-d4.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is mandatory:

Eye Protection: Tightly fitting safety goggles and a face shield (8-inch minimum).[8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected

before use and disposed of properly after.[8]

Skin and Body Protection: A lab coat, apron, or other protective clothing to prevent skin

contact.[8]

Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.

If inhalation risk is high, a NIOSH-approved respirator with an appropriate cartridge should

be used.[8]

General Handling Workflow
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The following diagram outlines the standard workflow for safely handling 3-Mercaptopropionic
acid-d4 in a laboratory setting.

General Handling Workflow for 3-Mercaptopropionic Acid-d4

Preparation

Handling

Post-Handling

Conduct Risk Assessment

Consult Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Proceed to Handling

Dispense Required Amount
(Avoid Inhalation and Contact)

Tightly Reseal Container

Dispose of Contaminated Waste
(Gloves, Pipettes) in Designated Hazardous Waste

Proceed to Cleanup

Clean Work Area

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Workflow for handling 3-Mercaptopropionic acid-d4.

Storage Conditions
Store in a cool, dry, and well-ventilated place.[8]

Keep containers tightly closed to prevent leakage.[8]

Store in a corrosive-resistant container.

Store locked up.

Incompatible Materials: Avoid contact with strong acids, bases, oxidizing agents, and

reducing agents.[8]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures
The following diagram outlines the initial first aid response to different types of exposure.
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First Aid Procedures for 3-Mercaptopropionic Acid-d4 Exposure

Type of Exposure

Immediate Action

Medical Attention

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact

Take off contaminated clothing immediately.
Wash with plenty of soap and water.

Eye Contact

Rinse with water for at least 15 minutes.
Remove contact lenses if present.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate Medical Attention
(Call a POISON CENTER or doctor).

Show the SDS to the medical professional.

Click to download full resolution via product page

Caption: First aid response to exposure incidents.

Spill and Leak Procedures
In the event of a spill, the primary goals are to contain the spill, prevent it from entering drains,

and clean it up safely.
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Spill Response Protocol

Evacuate Personnel to a Safe Area

Ensure Adequate Ventilation

Wear Full PPE
(including respiratory protection)

Contain Spill
(Prevent entry into drains)

Absorb with Inert Material
(e.g., sand, vermiculite)

Collect into a Suitable, Closed Container
for Hazardous Waste Disposal

Clean Spill Area Thoroughly

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Step-by-step spill response workflow.
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Toxicological Information
The toxicological data for 3-Mercaptopropionic acid is summarized below. It is highly toxic if

ingested.

Route of Exposure Toxicological Data

Oral (Acute) LD50 Rat: 96 mg/kg.

Inhalation Harmful if inhaled.

Skin Corrosion Causes severe skin burns.[8][10]

Eye Damage Causes serious eye damage.[9][11]

Carcinogenicity
Not classified as a carcinogen by IARC or

ACGIH.[8]

Experimental Protocols and Applications
While specific experimental protocols for 3-Mercaptopropionic acid-d4 are not widely

published, its use can be inferred from the applications of its non-deuterated counterpart and

the general use of deuterated compounds in research.

Metabolic Studies: As a deuterated compound, it can be used as an internal standard in

mass spectrometry-based assays to track the metabolic fate of a parent drug or to quantify

metabolites.[3][4]

Nanoparticle Functionalization: The thiol group has a strong affinity for gold and other noble

metal surfaces, making it useful for creating hydrophilic coatings on quantum dots and other

nanoparticles for biological applications.[12]

Pharmaceutical Synthesis: It can serve as a deuterated building block in the synthesis of

novel drug candidates, where the deuterium may confer improved pharmacokinetic

properties.[13]

When using 3-Mercaptopropionic acid-d4 in any experimental setting, it is imperative to

incorporate the handling and safety precautions outlined in this guide into the experimental
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design and standard operating procedures. A thorough risk assessment should be performed

for each specific protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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